Cas no 910122-67-7 (2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate)
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-7-hydroxy-, 2-(1,1-dimethylethyl) 3-methyl ester
- 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
- EN300-23108739
- SCHEMBL1202386
- 910122-67-7
-
- Inchi: 1S/C16H21NO5/c1-16(2,3)22-15(20)17-9-11-7-12(18)6-5-10(11)8-13(17)14(19)21-4/h5-7,13,18H,8-9H2,1-4H3
- InChI Key: FBOGDNKBFVXJTM-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC(O)=C2)CC(C(OC)=O)N1C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 307.14197277g/mol
- Monoisotopic Mass: 307.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- Density: 1.226±0.06 g/cm3(Predicted)
- Boiling Point: 441.4±45.0 °C(Predicted)
- pka: 10.08±0.40(Predicted)
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23108739-1g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 1g |
$499.0 | 2023-09-15 | ||
| Enamine | EN300-23108739-5g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 5g |
$1448.0 | 2023-09-15 | ||
| Enamine | EN300-23108739-10g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 10g |
$2146.0 | 2023-09-15 | ||
| Enamine | EN300-23108739-0.05g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 95% | 0.05g |
$419.0 | 2024-06-20 | |
| Enamine | EN300-23108739-0.1g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 95% | 0.1g |
$439.0 | 2024-06-20 | |
| Enamine | EN300-23108739-0.25g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 95% | 0.25g |
$459.0 | 2024-06-20 | |
| Enamine | EN300-23108739-0.5g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 95% | 0.5g |
$479.0 | 2024-06-20 | |
| Enamine | EN300-23108739-1.0g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 95% | 1.0g |
$499.0 | 2024-06-20 | |
| Enamine | EN300-23108739-2.5g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 95% | 2.5g |
$978.0 | 2024-06-20 | |
| Enamine | EN300-23108739-5.0g |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate |
910122-67-7 | 95% | 5.0g |
$1448.0 | 2024-06-20 |
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate
Professional Introduction to 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate (CAS No. 910122-67-7)
2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate, identified by the CAS number 910122-67-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline (THIQ) class, a structurally diverse family of alkaloid-like molecules known for their broad spectrum of biological activities. The presence of multiple functional groups, including hydroxyl and carboxyl moieties, alongside bulky tert-butyl and methyl substituents, imparts unique physicochemical properties that make this molecule a subject of intense research interest.
The structural framework of 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate is derived from the core scaffold of tetrahydroisoquinoline, which is a well-established motif in natural products and pharmacologically active agents. The THIQ scaffold is biosynthetically relevant as it originates from the condensation of dopamine or noradrenaline with acetaldehyde via the Pictet-Spengler reaction. This biosynthetic pathway underscores the significance of THIQ derivatives in understanding neuroactive compounds and their potential applications in treating neurological disorders.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper exploration of the pharmacophoric features of 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate. Studies employing virtual screening and docking simulations have highlighted its potential binding interactions with various biological targets. Notably, the hydroxyl group at the 7-position and the carboxylates at the 2 and 3 positions are critical for stabilizing hydrogen bonds with receptor residues. The bulky tert-butyl group at the 2-position enhances solubility and metabolic stability, making this compound a promising candidate for further pharmacological evaluation.
In vitro investigations have demonstrated that 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate exhibits notable activity against several key enzymes and receptors implicated in neurological diseases. For instance, preliminary data suggest that this compound may modulate monoamine oxidase (MAO) inhibition—a mechanism relevant to depression and neurodegenerative conditions. Additionally, its interaction with sigma receptors has been explored as a potential therapeutic strategy for pain management and cognitive disorders. These findings align with emerging research trends that emphasize multitarget engagement as a strategy to improve therapeutic efficacy while minimizing side effects.
The synthesis of 2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters necessitates precise control over reaction conditions to achieve high enantiomeric purity. Modern synthetic methodologies involving asymmetric catalysis and chiral auxiliaries have been instrumental in overcoming these challenges. Furthermore, green chemistry principles have been increasingly adopted in its preparation to minimize environmental impact. Such sustainable approaches are critical for advancing drug discovery towards more eco-friendly practices.
The biological evaluation of CAS No. 910122-67-7 has revealed intriguing pharmacological profiles that warrant further investigation. Animal models have provided insights into its potential therapeutic applications. For example, studies in rodents suggest that this compound may exhibit anxiolytic-like effects without inducing sedation—a desirable property for treating anxiety disorders. Additionally, its neuroprotective potential has been observed in models of Parkinson’s disease-related neurodegeneration. These preclinical findings underscore the need for rigorous clinical trials to validate its safety and efficacy in human populations.
From a medicinal chemistry perspective, 2-tert-butyl 3-methyl 7-hydroxy-1, 2, 3, 4-tetrahydroisoquinoline-2, 3-dicarboxylate represents a valuable scaffold for drug design innovation. Its structural complexity allows for modifications at various positions to optimize potency and selectivity against specific targets. Collaborative efforts between synthetic chemists and biologists are essential to harness its full potential as a lead compound or building block for novel therapeutics.
The regulatory landscape surrounding CAS No. strong>910122-67-< strong>7 strong> is evolving in line with global guidelines for novel chemical entities. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality control during production scalability phases. Regulatory agencies continue to refine their frameworks to accommodate innovative drug candidates like this one—which may not fit neatly into existing classification systems but demonstrate clear therapeutic promise.
In conclusion, 2-tert-butyl 3-methyl 7-hydroxy-1,,,,,,,,,
910122-67-7 (2-tert-butyl 3-methyl 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-2,3-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)